Cas no 100611-66-3 (Cyclohex-3-en-1-yloxymethylbenzene)

Cyclohex-3-en-1-yloxymethylbenzene is a cyclic ether derivative featuring a benzene ring linked to a cyclohexene moiety via an oxymethylene bridge. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which allows for further derivatization at both the aromatic and alkenyl sites. Its cyclohexene ring provides a reactive double bond suitable for hydrogenation, epoxidation, or other addition reactions, while the aromatic component offers stability and potential for electrophilic substitution. The oxymethylene spacer enhances solubility in organic solvents, facilitating its use as an intermediate in pharmaceuticals, agrochemicals, or polymer synthesis. Its balanced reactivity and structural versatility make it a valuable building block in multistep synthetic routes.
Cyclohex-3-en-1-yloxymethylbenzene structure
100611-66-3 structure
Product Name:Cyclohex-3-en-1-yloxymethylbenzene
CAS No:100611-66-3
MF:C13H16O
MW:188.265543937683
CID:1128237
PubChem ID:11063176
Update Time:2025-11-02

Cyclohex-3-en-1-yloxymethylbenzene Chemical and Physical Properties

Names and Identifiers

    • Cyclohex-3-en-1-yloxymethylbenzene
    • 4-benzyloxy-1-cyclohexene
    • Benzene, [(3-cyclohexen-1-yloxy)methyl]-
    • benzyl-cyclohex-3-enyl ether
    • (+/-)-4-(benzyloxy)cyclohexene
    • Benzyl-cyclohex-3-enyl-aether
    • (4-benzyloxy)cyclohexene
    • 4-benzyloxycyclohexene
    • CTK0E0056
    • ACMC-20m3p1
    • 4-benzyloxy-1-cyclohexene; Benzene, [(3-cyclohexen-1-yloxy)methyl]-; benzyl-cyclohex-3-enyl ether; (+/-)-4-(benzyloxy)cyclohexene; Benzyl-cyclohex-3-enyl-aether; (4-benzyloxy)cyclohexene; 4-benzyloxycyclohexene; CTK0E0056; ACMC-20m3p1;
    • BMZCVVCVCDSALX-UHFFFAOYSA-N
    • 100611-66-3
    • DTXSID00453810
    • MFCD30490599
    • 1-benzyloxycyclohex-3-ene
    • SCHEMBL15602733
    • ((Cyclohex-3-enyloxy)methyl)benzene
    • ((Cyclohex-3-en-1-yloxy)methyl)benzene
    • [(CYCLOHEX-3-EN-1-YLOXY)METHYL]BENZENE
    • D84459
    • Inchi: 1S/C13H16O/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1-5,7-8,13H,6,9-11H2
    • InChI Key: BMZCVVCVCDSALX-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1CC=CCC1

Computed Properties

  • Exact Mass: 188.120115g/mol
  • Monoisotopic Mass: 188.120115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 188.26g/mol
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2Ų

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Additional information on Cyclohex-3-en-1-yloxymethylbenzene

Cyclohex-3-en-1-yloxymethylbenzene (CAS No. 100611-66-3): Properties, Applications, and Market Insights

Cyclohex-3-en-1-yloxymethylbenzene (CAS No. 100611-66-3) is a specialized organic compound with a unique molecular structure that combines a cyclohexene ring and a benzyl ether functional group. This compound, also known as benzyl cyclohex-3-en-1-yl ether, has garnered significant attention in recent years due to its versatile applications in fragrance synthesis, pharmaceutical intermediates, and specialty polymers. The growing demand for sustainable and bio-based chemicals has further elevated interest in this compound, as researchers explore its potential in green chemistry applications.

The molecular formula of Cyclohex-3-en-1-yloxymethylbenzene is C13H16O, with a molecular weight of 188.26 g/mol. Its structure features a cyclohexene moiety connected to a benzyl group through an oxygen bridge, creating interesting chemical properties. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a characteristic mild aromatic odor. Recent studies have focused on its stereoselective synthesis and potential as a chiral building block in asymmetric synthesis, making it valuable for pharmaceutical research.

In the fragrance industry, Cyclohex-3-en-1-yloxymethylbenzene serves as a key intermediate for creating novel scent profiles. Its unique structure allows perfumers to develop fresh, woody, and slightly floral notes that are increasingly popular in modern fragrance formulations. With consumers showing growing preference for complex, nature-inspired scents, this compound has become particularly relevant in the development of sustainable perfumery ingredients. The compound's stability and compatibility with various fragrance bases make it a versatile choice for both fine fragrances and functional perfumery applications.

The pharmaceutical applications of benzyl cyclohex-3-en-1-yl ether have expanded significantly in recent years. Medicinal chemists value its structure as a potential scaffold for drug discovery, particularly in central nervous system (CNS) targeted therapies. The cyclohexene ring provides conformational flexibility that can enhance binding affinity to biological targets, while the ether linkage offers metabolic stability. Current research explores its derivatives as potential candidates for treating neurological disorders, a rapidly growing therapeutic area with high unmet medical needs.

From a synthetic chemistry perspective, Cyclohex-3-en-1-yloxymethylbenzene offers several advantages. The compound serves as an excellent model substrate for studying oxidative transformations and ring-opening reactions. Recent publications have demonstrated its utility in catalytic hydrogenation studies and as a precursor for functionalized cyclohexane derivatives. These applications align well with current trends in catalytic chemistry and sustainable synthesis methods, which prioritize atom economy and reduced environmental impact.

The global market for Cyclohex-3-en-1-yloxymethylbenzene has shown steady growth, driven by increasing demand from both the fragrance and pharmaceutical sectors. Market analysts note particular interest from Asia-Pacific regions, where specialty chemical production continues to expand. Price trends for this compound have remained stable, with typical purity grades ranging from 95% to 99% available from major chemical suppliers. Quality control specifications typically include tests for residual solvents, water content, and isomeric purity to ensure consistent performance in end-use applications.

Environmental and regulatory considerations for benzyl cyclohex-3-en-1-yl ether remain favorable, with no significant restrictions reported in major chemical markets. The compound's biodegradability profile and low ecotoxicity make it suitable for various industrial applications without raising environmental concerns. However, manufacturers and users should always consult the latest safety data sheets and comply with local regulations regarding handling, storage, and disposal of chemical substances.

Future research directions for Cyclohex-3-en-1-yloxymethylbenzene (CAS No. 100611-66-3) are likely to focus on its potential in advanced material science applications. Preliminary studies suggest possible uses in liquid crystal formulations and as a monomer for specialty polymers. The compound's unique combination of aromatic and alicyclic characteristics offers interesting possibilities for designing materials with tailored thermal and optical properties. As material science continues to advance, particularly in electronics and display technologies, this compound may find new applications in these cutting-edge fields.

For researchers and industrial users seeking information about Cyclohex-3-en-1-yloxymethylbenzene, several key questions frequently arise: What are the optimal storage conditions? What analytical methods best characterize its purity? How does it compare to similar ether derivatives in terms of reactivity? These common inquiries reflect the practical considerations surrounding this compound's use in various applications. Proper storage typically involves protection from light and moisture in a cool environment, while GC-MS and NMR remain the primary analytical tools for quality assessment.

In conclusion, Cyclohex-3-en-1-yloxymethylbenzene represents an interesting and versatile chemical building block with growing importance across multiple industries. Its combination of fragrance applications, pharmaceutical potential, and material science possibilities positions it as a compound worthy of continued research and development attention. As chemical innovation progresses toward more sustainable and efficient processes, this molecule's unique characteristics may unlock new opportunities in specialty chemistry applications.

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